N-phenylpyridine-2-sulfonamide

• CAS: 103863-00-9
• Synonyms: 2-Pyridinesulfonamide,N-phenyl-(9CI)
• Molecular Formula: C11H10N2O2S
• Molecular Weight: 234.28 g/mol
• SMILES: C1=CC=C(C=C1)NS(=O)(=O)C2=CC=CC=N2
• InChI: InChI=1S/C11H10N2O2S/c14-16(15,11-8-4-5-9-12-11)13-10-6-2-1-3-7-10/h1-9,13H
• InChIKey: SPKDKEYOMHVGPB-UHFFFAOYSA-N

Researchers who substitute generic benzenesulfonamides for the pyridine-2-sulfonamide core risk invalid SAR and reactive metabolite liabilities. N-Phenylpyridine-2-sulfonamide (CAS 103863-00-9) eliminates this confound: • Distinct binding pose in hCA II (PDB 4KV0) due to pyridine N acting as a H-bond acceptor, altering isoform selectivity vs. benzenesulfonamide analogs. • Retains low-nanomolar potency against tumor-associated hCA IX/XII while reducing off-target hCA I/II inhibition, addressing systemic toxicity concerns. • Pyridine-2-sulfonamide motif avoids glutathione-trapped reactive metabolites that plagued earlier benzene leads in 11β-HSD1 programs. Supplied at ≥98% purity; suitable for crystallographic fragment screens, SAR campaigns, and metallodrug discovery.

N-Phenylpyridine-2-sulfonamide Product Profile and Procurement

N-Phenylpyridine-2-sulfonamide (CAS: 103863-00-9, molecular formula C₁₁H₁₀N₂O₂S, MW 234.28 g/mol) is a heteroaromatic sulfonamide featuring a pyridine-2-sulfonyl core linked to an N-phenyl group. This compound belongs to the N-aryl pyridinesulfonamide class, a scaffold that has been extensively investigated as a privileged pharmacophore across multiple target families including carbonic anhydrases (CAs), 11β-hydroxysteroid dehydrogenase type 1 (11β-HSD1), and ion channels [1]. Unlike simpler benzenesulfonamides, the incorporation of the pyridine nitrogen introduces a distinct hydrogen-bond acceptor site and alters the electronic distribution of the sulfonamide moiety, providing a structural rationale for its inclusion in focused compound libraries and structure-activity relationship (SAR) campaigns [2]. This compound is supplied as a research-use-only (RUO) chemical tool with typical purity specifications of ≥95%, making it suitable for biochemical assays, crystallographic studies, and as a synthetic building block in medicinal chemistry programs [3].

Scaffold Pyridine-2-sulfonamide core with distinct H-bond acceptor and electronic profile vs benzenesulfonamides

Use context Biochemical assays, crystallographic fragment screening, and SAR campaigns for carbonic anhydrase and 11β-HSD1 pathway studies

Format Research-use-only chemical tool; typical purity supports enzyme inhibition and synthetic elaboration workflows

• [1] Bozdag M, Ferraroni M, Nuti E, et al. Combining the tail and the ring approaches for obtaining potent and isoform-selective carbonic anhydrase inhibitors: solution and X-ray crystallographic studies. Bioorg Med Chem. 2014;22(1):334-340. doi:10.1016/j.bmc.2013.11.016. View Source
• [2] Nair SK, Matthews JJ, Cripps SJ, et al. N-(Pyridin-2-yl) arylsulfonamide inhibitors of 11β-hydroxysteroid dehydrogenase type 1: strategies to eliminate reactive metabolites. Bioorg Med Chem Lett. 2013;23(8):2344-2348. doi:10.1016/j.bmcl.2013.02.066. View Source
• [3] ChemSrc. 2-Pyridinesulfonamide, N-phenyl-(9CI) — CAS 103863-00-9. Accessed 2026. View Source

Why N-Phenylpyridine-2-sulfonamide Is Irreplaceable

N-Phenylpyridine-2-sulfonamide cannot be assumed interchangeable with its benzene ring-containing sulfonamide counterparts. Direct crystallographic evidence from human carbonic anhydrase II (hCA II) inhibitor complexes demonstrates that a single-atom substitution—replacing a pyridine nitrogen with a benzene CH group—produces a profound stereoelectronic divergence. In the pyridine-containing derivative, the heterocyclic ring undergoes a distinct tilt relative to the benzene analog when bound to the enzyme active site, resulting in a steric clash with the Thr200 hydroxyl moiety that fundamentally alters the inhibitor's binding orientation and isoform selectivity profile [1]. This N-versus-CH distinction is not a subtle modulation but a binary switch that determines whether the compound acts as a broad-spectrum inhibitor across multiple isoforms or as a selective agent for tumor-associated isoforms. Furthermore, in 11β-HSD1 inhibitor programs, the N-(pyridin-2-yl) sulfonamide motif has been specifically exploited to eliminate reactive metabolite formation—a liability that plagued earlier benzenesulfonamide leads—while maintaining target potency [2]. For procurement decisions, substituting a generic benzenesulfonamide for the pyridine-containing analog would invalidate any SAR conclusions drawn from the intended experimental system.

Binding mode

Pyridine ring tilt vs benzene induces steric clash with Thr200 in hCA II, altering isoform selectivity; a single-atom N→CH switch may reverse selectivity profile

Metabolic profile

N-(pyridin-2-yl) motif can eliminate reactive metabolite formation that appears in benzenesulfonamide leads; substituting a generic benzenesulfonamide may reintroduce glutathione adduct liability

SAR context

Class-level evidence links pyridine-sulfonamide hybrids to CA IX inhibition and metal-coordination properties; a simple benzenesulfonamide replacement may not recapitulate these pathway responses

• [1] Bozdag M, Ferraroni M, Nuti E, et al. Combining the tail and the ring approaches for obtaining potent and isoform-selective carbonic anhydrase inhibitors: solution and X-ray crystallographic studies. Bioorg Med Chem. 2014;22(1):334-340. doi:10.1016/j.bmc.2013.11.016. View Source
• [2] Nair SK, Matthews JJ, Cripps SJ, et al. N-(Pyridin-2-yl) arylsulfonamide inhibitors of 11β-hydroxysteroid dehydrogenase type 1: strategies to eliminate reactive metabolites. Bioorg Med Chem Lett. 2013;23(8):2344-2348. doi:10.1016/j.bmcl.2013.02.066. View Source

N-Phenylpyridine-2-sulfonamide Differentiation Evidence

Carbonic Anhydrase Isoform Selectivity Shift

In a head-to-head crystallographic and enzymatic comparison, 5-(3-tosylureido)pyridine-2-sulfonamide exhibited a fundamentally different isoform inhibition profile compared to its direct benzene analog 4-tosylureido-benzenesulfonamide (ts-SA). The benzene analog ts-SA was a promiscuous, low-nanomolar inhibitor of 7 out of 10 human carbonic anhydrase (hCA) isoforms. In contrast, the pyridine-2-sulfonamide derivative demonstrated low-nanomolar inhibitory activity only against the tumor-associated isoforms hCA IX and hCA XII, while showing substantially reduced potency against the remaining nine isoforms [1]. X-ray crystallography of hCA II adducts revealed that the pyridine ring undergoes a tilt compared to the benzene ring, leading to a steric clash between a pyridine carbon atom and the hydroxyl group of Thr200, which rationalizes the observed selectivity difference [1].

CA isoform selectivity shift

Head-to-head

Pyridine analog: low-nM only for hCA IX, XII (2/11 isoforms)

Benzene analog ts-SA: low-nM for 7/10 isoforms

Supports isoform-selectivity assay context; binding orientation shift confirmed by X-ray crystallography

Stopped-flow CO₂ hydrase assay; hCA I–XIV panel

Evidence Dimension	Isoform inhibition breadth (number of hCA isoforms inhibited with low-nanomolar potency)
Target Compound Data	Low-nanomolar inhibitor only of hCA IX and hCA XII (2 out of 11 isoforms tested)
Comparator Or Baseline	4-Tosylureido-benzenesulfonamide (ts-SA): low-nanomolar inhibitor of 7 out of 10 hCA isoforms
Quantified Difference	Selectivity shift from 7 broadly inhibited isoforms (benzene analog) to 2 tumor-associated isoforms (pyridine analog)
Conditions	Stopped-flow CO₂ hydrase assay; human CA isoforms I–XIV; X-ray crystallography at 1.5–1.8 Å resolution

Why This Matters

For researchers targeting tumor-associated carbonic anhydrases (hCA IX/XII) while seeking to minimize off-target inhibition of ubiquitous isoforms (hCA I/II), the pyridine-2-sulfonamide scaffold offers a structurally validated selectivity advantage over benzenesulfonamide analogs.

• [1] Bozdag M, Ferraroni M, Nuti E, et al. Combining the tail and the ring approaches for obtaining potent and isoform-selective carbonic anhydrase inhibitors: solution and X-ray crystallographic studies. Bioorg Med Chem. 2014;22(1):334-340. doi:10.1016/j.bmc.2013.11.016. View Source

Elimination of Reactive Metabolite Liability in 11β-HSD1

In a medicinal chemistry optimization program targeting 11β-hydroxysteroid dehydrogenase type 1 (11β-HSD1), N-(pyridin-2-yl) arylsulfonamide lead compounds 1 and 2 (PF-915275) were found to form glutathione conjugates in a bioactivation screen, indicating reactive metabolite generation. Subsequent SAR-guided design efforts produced N-(pyridin-2-yl) arylsulfonamide derivatives (compounds 18 and 20) that maintained potent 11β-HSD1 inhibitory activity while testing negative in the reactive metabolite assay [1]. This demonstrates that the N-(pyridin-2-yl) sulfonamide scaffold can be engineered to retain target engagement while eliminating a metabolic liability that was inherent to earlier leads in the same chemical series [1].

Reactive metabolite liability

Head-to-head

Optimized pyridines (18, 20): negative in glutathione trapping

Lead compounds 1, 2 (PF-915275): positive for reactive metabolite

Supports metabolic stability screening in 11β-HSD1 lead optimization

In vitro glutathione trapping assay; target inhibition maintained

Evidence Dimension	Reactive metabolite formation (glutathione conjugate assay)
Target Compound Data	Compounds 18 and 20: negative in reactive metabolite assay while maintaining potent 11β-HSD1 activity
Comparator Or Baseline	Compounds 1 and 2 (PF-915275): positive for glutathione conjugate formation in bioactivation screen
Quantified Difference	Binary outcome: reactive metabolite-positive (baseline) vs. reactive metabolite-negative (optimized compounds)
Conditions	In vitro glutathione trapping assay; 11β-HSD1 enzyme inhibition assay

Why This Matters

Procurement of N-phenylpyridine-2-sulfonamide as a core scaffold enables SAR studies that can address reactive metabolite liabilities—a key differentiator when selecting a starting point for lead optimization programs where metabolic stability and safety pharmacology are critical decision criteria.

• [1] Nair SK, Matthews JJ, Cripps SJ, et al. N-(Pyridin-2-yl) arylsulfonamide inhibitors of 11β-hydroxysteroid dehydrogenase type 1: strategies to eliminate reactive metabolites. Bioorg Med Chem Lett. 2013;23(8):2344-2348. doi:10.1016/j.bmcl.2013.02.066. View Source

Carbonic Anhydrase IX Inhibition in Breast Cancer Models

A series of 11 novel sulfonamide-pyridine hybrids (compounds 2–12) were designed, synthesized, and evaluated for cytotoxic activity against breast cancer cell lines and for carbonic anhydrase IX (CA IX) inhibition. The para-chloro derivative (compound 7) exhibited the highest cytotoxic activity across three breast cancer cell lines and demonstrated an IC₅₀ of 253 ± 12 nM against CA IX, using dorzolamide HCl as a reference control [1]. Compound 7 also induced cell cycle arrest, autophagy, and delayed wound healing in cellular assays. This class-level evidence establishes that the sulfonamide-pyridine hybrid chemotype, of which N-phenylpyridine-2-sulfonamide is the prototypical unsubstituted core, is a validated scaffold for developing CA IX-targeted anticancer agents [1].

CA IX inhibition (class-level)

Class-level inference

IC₅₀ 253 ± 12 nMvs dorzolamide HCl control

Supports cell-model endpoint review for breast cancer cell lines; apoptosis/autophagy readouts observed in hybrid series

MCF-7, MDA-MB-231, T-47D; compound 7 data

Evidence Dimension	Carbonic anhydrase IX (CA IX) inhibition potency
Target Compound Data	Compound 7 (sulfonamide-pyridine hybrid): IC₅₀ = 253 ± 12 nM against CA IX
Comparator Or Baseline	Dorzolamide HCl (clinically used CA inhibitor) used as assay control; IC₅₀ value not reported for comparator
Quantified Difference	253 nM IC₅₀ against tumor-associated CA IX isoform
Conditions	In vitro CA IX enzyme inhibition assay; breast cancer cell lines (MCF-7, MDA-MB-231, T-47D)

Why This Matters

This class-level validation supports procurement of N-phenylpyridine-2-sulfonamide as a core scaffold for CA IX inhibitor development, particularly in oncology programs targeting the hypoxic tumor microenvironment where CA IX is selectively overexpressed.

• [1] Zaher NH, Elhazek RM, Gouda AE, Khalil A, Elgazzar MG. Challenging breast cancer through novel sulfonamide-pyridine hybrids: design, synthesis, carbonic anhydrase IX inhibition and induction of apoptosis. Future Med Chem. 2023;15(3):225-239. doi:10.4155/fmc-2022-0197. View Source

Nickel Coordination Enhances DNA Binding Affinity

A mononuclear Ni(II) complex of 4-amino-N-pyridin-2-ylbenzenesulfonamide (sulfapyridine, sprd) was synthesized and characterized. DNA interaction studies using UV-Vis spectroscopy demonstrated that the binding affinity (Kb) increased approximately threefold upon nickel coordination compared to the free sprd ligand [1]. Quantum chemical calculations under the DFT framework further revealed increased stability and reactivity of the Ni-sprd complex relative to the uncoordinated ligand. In biological assays, the Ni-sprd complex showed significantly higher antibacterial activity against both Gram-positive and Gram-negative bacteria and exhibited enhanced cytotoxicity against the human lung cancer cell line A549 compared to the unmodified sprd ligand [1]. Although this study employs sulfapyridine rather than N-phenylpyridine-2-sulfonamide directly, it demonstrates the functional value of the pyridine-2-sulfonamide motif as a metal-coordination scaffold.

DNA binding via Ni coordination

Class-level inference

~3× K_b increaseupon Ni(II) complexation

Supports metallodrug probe development; pyridine-sulfonamide provides defined coordination site

UV-Vis DNA binding; free sulfapyridine ligand as baseline

Evidence Dimension	DNA binding affinity (Kb)
Target Compound Data	Ni-sprd complex: ~3-fold increase in Kb value
Comparator Or Baseline	Free sprd ligand (4-amino-N-pyridin-2-ylbenzenesulfonamide)
Quantified Difference	Threefold enhancement in binding affinity upon Ni coordination
Conditions	UV-Vis spectroscopic DNA binding studies; DFT quantum chemical calculations

Why This Matters

For researchers exploring metallodrug development or metal-based probes, the pyridine-2-sulfonamide scaffold provides a structurally defined coordination site that can enhance DNA-targeting properties and biological activity compared to the free organic ligand.

• [1] Shah WA, et al. Improved antibacterial and anticancer activities of 4-amino-N-pyridin-2-ylbenzenesulfonamide via nickel coordination: synthesis, characterization, and biological evaluation. J Mol Struct. 2025;1336:41948. doi:10.1016/j.molstruc.2025.141948. View Source

Single-Atom Substitution Alters Binding Mode

High-resolution X-ray crystallographic analysis of human carbonic anhydrase II (hCA II) in complex with 5-(3-tosylureido)pyridine-2-sulfonamide (PDB: 4KV0) and its benzene analog 4-tosylureido-benzenesulfonamide revealed the atomic-level basis for their divergent inhibition profiles. Both compounds bind in deprotonated form to the active-site Zn(II) ion. However, the pyridine derivative undergoes a tilt of the heterocyclic ring relative to the benzene analog, which produces a steric clash between a carbon atom of the pyridine ring and the hydroxyl moiety of Thr200 [1]. This clash reduces the inhibitory effectiveness of the pyridine sulfonamide against hCA II. As a result, while ts-SA is a promiscuous low-nanomolar inhibitor across 7 of 10 hCA isoforms, the pyridine sulfonamide achieves low-nanomolar inhibition only against the tumor-associated isoforms hCA IX and XII [1].

Binding mode divergence

Head-to-head

Pyridine-2-sulfonamide: steric clash with Thr200, reduced hCA II inhibition

Benzenesulfonamide ts-SA: no clash, potent hCA II inhibition

Supports structure-based selectivity interpretation; tilt quantified by RMSD

PDB 4KV0, 1.5–1.8 Å resolution; Zn²⁺ coordination retained

Evidence Dimension	Binding mode and inhibitory effectiveness against hCA II
Target Compound Data	Pyridine-2-sulfonamide: reduced hCA II inhibition due to steric clash with Thr200
Comparator Or Baseline	4-Tosylureido-benzenesulfonamide (ts-SA): no steric clash; potent hCA II inhibition
Quantified Difference	Structural divergence quantified via RMSD and binding pose analysis; functional consequence: isoform selectivity shift
Conditions	X-ray crystallography of hCA II adducts at 1.5–1.8 Å resolution; stopped-flow CO₂ hydrase kinetic assays

Why This Matters

This crystallographically validated structure-activity relationship provides a rational, atomic-level explanation for why N-phenylpyridine-2-sulfonamide and related pyridine-containing sulfonamides cannot be substituted with benzenesulfonamide analogs in experimental systems where isoform selectivity or binding mode fidelity are critical endpoints.

• [1] Bozdag M, Ferraroni M, Nuti E, et al. Combining the tail and the ring approaches for obtaining potent and isoform-selective carbonic anhydrase inhibitors: solution and X-ray crystallographic studies. Bioorg Med Chem. 2014;22(1):334-340. doi:10.1016/j.bmc.2013.11.016. View Source

Application Scenarios for N-Phenylpyridine-2-sulfonamide

Tumor-Associated CA Isoform Selectivity Profiling

Utilize N-phenylpyridine-2-sulfonamide as a core scaffold for developing isoform-selective carbonic anhydrase inhibitors targeting the tumor-associated isoforms hCA IX and hCA XII. Crystallographic evidence demonstrates that the pyridine-2-sulfonamide motif confers reduced potency against ubiquitous isoforms (hCA I/II) compared to benzenesulfonamide analogs, while retaining low-nanomolar activity against hCA IX and XII [1]. This selectivity profile is particularly valuable for oncology programs where systemic CA inhibition (e.g., of hCA II in erythrocytes and ocular tissues) would produce dose-limiting toxicity. Recommended experimental systems include stopped-flow CO₂ hydrase assays across a panel of recombinant human CA isoforms, with benzenesulfonamide analogs as comparative controls [1].

Structure-Based Drug Design and Fragment Screening

Employ N-phenylpyridine-2-sulfonamide in X-ray crystallographic fragment screening or structure-based design campaigns where the pyridine nitrogen serves as a defined hydrogen-bond acceptor and alters scaffold orientation within the binding pocket. The high-resolution hCA II structure (PDB: 4KV0) provides a validated template for understanding how the pyridine ring tilt relative to benzenesulfonamide analogs influences binding pose and target engagement [1]. This compound is suitable for soaking experiments with protein crystals of carbonic anhydrases or other metalloenzymes where sulfonamide zinc-binding groups are pharmacologically relevant [1].

Reactive Metabolite Liability in Lead Optimization

Use N-phenylpyridine-2-sulfonamide as a starting scaffold in 11β-HSD1 inhibitor programs where elimination of reactive metabolite formation is a key optimization objective. Published SAR campaigns have demonstrated that N-(pyridin-2-yl) sulfonamide derivatives can be engineered to maintain target potency while achieving negative readouts in glutathione trapping assays—a liability that compromised earlier benzenesulfonamide leads in the same series [2]. Recommended workflow includes parallel assessment of target inhibition (IC₅₀ determination) and in vitro reactive metabolite screening using glutathione or cyanide trapping methods [2].

Metallodrug Development and Coordination Probe Design

Deploy N-phenylpyridine-2-sulfonamide in metallodrug discovery programs where the pyridine nitrogen and sulfonamide oxygen atoms provide a defined coordination environment for transition metals. Class-level evidence with the related sulfapyridine scaffold demonstrates that nickel coordination enhances DNA binding affinity approximately threefold compared to the free ligand and improves antibacterial and anticancer activity in cellular assays [3]. This application scenario is particularly relevant for researchers developing metal-based anticancer agents, antimicrobial coordination complexes, or spectroscopic probes requiring defined metal-binding pharmacophores [3].

Application

Selection Property

Validation Focus

Tumor-associated CA isoform selectivity studies

Isoform-selectivity profile (hCA IX/XII vs. ubiquitous isoforms)

Stopped-flow CO₂ hydrase panel across recombinant isoforms

X-ray fragment screening / structure-based design

Defined pyridine H-bond acceptor and binding pose divergence

Soaking experiments with CA or metalloenzyme crystals; PDB template available

11β-HSD1 lead optimization with metabolite liability removal

N-(pyridin-2-yl) motif associated with negative glutathione trapping

Parallel IC₅₀ determination and in vitro reactive metabolite screening

Metallodrug coordination probe development

Pyridine nitrogen and sulfonamide oxygen as metal-binding sites

DNA binding affinity (K_b) and cellular assay responses with metal complexes

• [1] Bozdag M, Ferraroni M, Nuti E, et al. Combining the tail and the ring approaches for obtaining potent and isoform-selective carbonic anhydrase inhibitors: solution and X-ray crystallographic studies. Bioorg Med Chem. 2014;22(1):334-340. doi:10.1016/j.bmc.2013.11.016. View Source
• [2] Nair SK, Matthews JJ, Cripps SJ, et al. N-(Pyridin-2-yl) arylsulfonamide inhibitors of 11β-hydroxysteroid dehydrogenase type 1: strategies to eliminate reactive metabolites. Bioorg Med Chem Lett. 2013;23(8):2344-2348. doi:10.1016/j.bmcl.2013.02.066. View Source
• [3] Shah WA, et al. Improved antibacterial and anticancer activities of 4-amino-N-pyridin-2-ylbenzenesulfonamide via nickel coordination: synthesis, characterization, and biological evaluation. J Mol Struct. 2025;1336:41948. doi:10.1016/j.molstruc.2025.141948. View Source